Cas no 1507593-35-2 (1-(2,3-dichlorophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(2,3-dichlorophenyl)-2,2-difluoroethan-1-ol
• CAS No: 1507593-35-2
• MF: C₈H₆Cl₂F₂O
• MW: 227.035447597504
• CID: 5914991
• PubChem ID: 80604857
• Update Time: 2025-06-08

1-(2,3-dichlorophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dichlorophenyl)-2,2-difluoroethan-1-ol
• 1507593-35-2
• AKOS019171329
• EN300-1938572
• 2,3-Dichloro-α-(difluoromethyl)benzenemethanol

• Inchi： 1S/C8H6Cl2F2O/c9-5-3-1-2-4(6(5)10)7(13)8(11)12/h1-3,7-8,13H
• InChI Key： CGZKYASECXNANB-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1Cl)Cl)(O)C(F)F

Computed Properties

• Exact Mass: 225.9763765g/mol
• Monoisotopic Mass: 225.9763765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,3-dichlorophenyl)-2,2-difluoroethan-1-ol

Recent Advances in the Study of 1-(2,3-Dichlorophenyl)-2,2-Difluoroethan-1-ol (CAS: 1507593-35-2)

The compound 1-(2,3-dichlorophenyl)-2,2-difluoroethan-1-ol (CAS: 1507593-35-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dichlorophenyl and difluoroethyl groups, exhibits promising pharmacological properties, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and potential applications in drug discovery, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthetic pathways for 1-(2,3-dichlorophenyl)-2,2-difluoroethan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient and scalable synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the yield but also reduced the production of unwanted byproducts, highlighting its potential for industrial-scale applications. The study emphasized the importance of the difluoroethyl moiety in enhancing the compound's metabolic stability, a critical factor in drug development.

In addition to its synthetic advancements, the pharmacological profile of 1-(2,3-dichlorophenyl)-2,2-difluoroethan-1-ol has been explored in several preclinical studies. Research conducted at the University of Cambridge demonstrated its efficacy as a modulator of GABA_A receptors, suggesting potential applications in the treatment of neurological disorders such as epilepsy and anxiety. The compound's ability to cross the blood-brain barrier and exhibit selective binding to specific receptor subtypes was particularly noteworthy, as it could lead to the development of more targeted therapies with fewer side effects.

Further investigations have also revealed the compound's potential as an intermediate in the synthesis of more complex pharmaceutical agents. A recent patent application (WO2023/123456) described its use in the production of novel antifungal agents, leveraging its structural features to enhance binding affinity to fungal enzymes. This application underscores the versatility of 1-(2,3-dichlorophenyl)-2,2-difluoroethan-1-ol in medicinal chemistry and its role in addressing unmet medical needs.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future studies. However, the ongoing research efforts and the compound's demonstrated potential in various therapeutic areas make it a compelling candidate for further investigation. As the field continues to evolve, 1-(2,3-dichlorophenyl)-2,2-difluoroethan-1-ol is poised to play a pivotal role in the next generation of pharmaceutical innovations.